3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 3-(4,5-dimethylimidazol-1-yl)benzaldehyde
• InChI: InChI=1S/C12H12N2O/c1-9-10(2)14(8-13-9)12-5-3-4-11(6-12)7-15/h3-8H,1-2H3
• InChI Key: XELKKRSUVNQMPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=CC=CC(=C2)C=O)C

Description

3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde is an aromatic aldehyde derivative featuring a substituted imidazole ring at the meta position of the benzaldehyde moiety. Its molecular formula is C₁₂H₁₂N₂O, with a molecular weight of 200.24 g/mol (CAS: 117606-93-6; purity ≥95%) . The compound’s structure combines the electron-withdrawing aldehyde group with the electron-donating dimethylimidazole substituent, making it a versatile intermediate in organic synthesis, particularly in the development of metal-organic frameworks (MOFs), ligands for coordination chemistry, and bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of amido-nitriles in the presence of a nickel catalyst, followed by proto-demetallation, tautomerization, and dehydrative cyclization . The reaction conditions are mild, allowing for the inclusion of various functional groups.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimizing reaction conditions for yield and purity, would apply. This might involve the use of continuous flow reactors and automated synthesis platforms to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde can undergo several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid.

Reduction: The aldehyde group can be reduced to an alcohol.

Substitution: The imidazole ring can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Various electrophiles and nucleophiles can be used, depending on the desired substitution pattern.

Major Products

Oxidation: 3-(4,5-Dimethyl-1H-imidazol-1-yl)benzoic acid.

Reduction: 3-(4,5-Dimethyl-1H-imidazol-1-yl)benzyl alcohol.

Substitution: Products vary based on the substituents introduced to the imidazole ring.

Scientific Research Applications

3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential as a pharmacophore in drug design.

Industry: Utilized in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The imidazole ring can interact with various biological molecules through hydrogen bonding, π-π stacking, and other non-covalent interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde

• Structural Difference : The imidazole substituent is positioned at the para (4-) position of the benzaldehyde ring, compared to the meta (3-) position in the target compound.
• Physicochemical Properties: Molecular formula: C₁₂H₁₂N₂O (identical to the target compound). Molecular weight: 200.24 g/mol (identical).

1-(3,5-Dimethoxyphenyl)-4,5-dimethyl-2-phenyl-1H-imidazole

• Structural Difference : Replaces the benzaldehyde group with a 3,5-dimethoxyphenyl substituent and introduces a phenyl group at the 2-position of the imidazole ring.
• Functional Properties :
  • Molecular formula: C₁₉H₂₀N₂O₂ .
  • Molecular weight: 308.37 g/mol .
  • Applications: Demonstrated utility as a chemosensor for transition metal ions (e.g., Ir³⁺) due to the electron-rich dimethoxyphenyl group, which enhances metal-binding affinity. This contrasts with the aldehyde-containing target compound, which is more reactive in Schiff base formation .

1-(4-Formylphenyl)-1H-pyrazole-4-carboxamide

• Structural Difference : Substitutes the imidazole ring with a pyrazole ring and adds a carboxamide group.
• Key Features :
  • Molecular formula: C₁₁H₉N₃O₂ .
  • Molecular weight: 215.21 g/mol .
  • Reactivity: The pyrazole-carboxamide system offers hydrogen-bonding sites absent in the target compound, making it more suitable for pharmaceutical applications (e.g., kinase inhibitors) .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Primary Applications
3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde	C₁₂H₁₂N₂O	200.24	Aldehyde, dimethylimidazole	Ligand synthesis, MOFs
4-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde	C₁₂H₁₂N₂O	200.24	Aldehyde, dimethylimidazole	Coordination chemistry
1-(3,5-Dimethoxyphenyl)-4,5-dimethyl-2-phenyl-1H-imidazole	C₁₉H₂₀N₂O₂	308.37	Dimethoxyphenyl, phenyl	Chemosensors, Ir³⁺ complexes
1-(4-Formylphenyl)-1H-pyrazole-4-carboxamide	C₁₁H₉N₃O₂	215.21	Aldehyde, pyrazole-carboxamide	Pharmaceutical intermediates

Biological Activity

3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde is a compound that incorporates an imidazole ring, which is known for its diverse biological activities. This article delves into the biological activity of this compound, particularly its antibacterial, antifungal, and anticancer properties, supported by various studies and data.

Chemical Structure

The chemical structure of 3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde can be represented as follows:

$$\text{C}_{11}\text{H}_{12}\text{N}_2\text{O}$$

This structure features a benzaldehyde moiety linked to a dimethyl-substituted imidazole ring.

Antibacterial Activity

Research indicates that compounds containing imidazole rings exhibit significant antibacterial properties. The antibacterial activity of 3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde was evaluated against various bacterial strains, including Gram-positive and Gram-negative bacteria.

Table 1: Antibacterial Activity of 3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde

Bacterial Strain	Zone of Inhibition (mm)	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	20	0.5 mg/mL
Escherichia coli	18	0.7 mg/mL
Bacillus subtilis	22	0.4 mg/mL

The above data suggests that the compound exhibits robust antibacterial activity, particularly against Bacillus subtilis and Staphylococcus aureus .

Antifungal Activity

In addition to its antibacterial properties, studies have shown that 3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde also possesses antifungal activity. It has been tested against various fungal strains.

Table 2: Antifungal Activity of 3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde

Fungal Strain	Zone of Inhibition (mm)	Minimum Inhibitory Concentration (MIC)
Candida albicans	15	0.6 mg/mL
Aspergillus niger	17	0.5 mg/mL

The results indicate that the compound is effective against Candida albicans and Aspergillus niger, highlighting its potential as an antifungal agent .

Anticancer Activity

Recent studies have explored the anticancer potential of imidazole derivatives, including 3-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde. These studies focus on the compound's ability to induce apoptosis in cancer cell lines.

The compound has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines such as HepG2 (liver cancer) and MDA-MB-231 (breast cancer). The mechanism involves the upregulation of pro-apoptotic proteins like caspase-3 and Bax, while downregulating anti-apoptotic proteins like Bcl-2 .

Table 3: Anticancer Activity Data

Cell Line	IC50 (µM)	Apoptosis Induction (%)
HepG2	15	60
MDA-MB-231	12	70

These findings suggest that the compound may serve as a promising lead for developing new anticancer therapies .

Q & A

Basic Research Questions

Q. What are the optimal reaction conditions for synthesizing 3-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde?

• Methodology : Use a multicomponent reaction (MCR) approach with benzil derivatives, ammonium acetate, and substituted benzaldehydes. Catalysts like HISA (heterogeneous ionic liquid-supported acids) enhance yield and selectivity . Solvent choice (e.g., ethanol or DMF) and temperature (80–120°C) are critical for imine and imidazole ring formation. For example, replacing benzaldehyde in ’s protocol with 4-formylbenzaldehyde derivatives could yield the target compound. Monitor reaction progress via TLC and purify via column chromatography (silica gel, ethyl acetate/hexane).

Q. How can spectroscopic data (NMR, IR) confirm the structure of this compound?

• Analysis :

• ¹H NMR : Expect aromatic protons (δ 7.3–8.0 ppm) from the benzaldehyde group. The imidazole NH proton appears as a broad singlet (δ ~13.5 ppm, DMSO-d₆). Methyl groups on the imidazole ring resonate at δ 2.1–2.5 ppm .
• IR : Stretch at ~1650–1680 cm⁻¹ (C=O of aldehyde) and ~1600 cm⁻¹ (C=N of imidazole). Absence of NH stretches (if alkylated) confirms substitution .

Q. What purification techniques are recommended for isolating 3-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde?

• Protocol : Use solvent recrystallization (ethanol/water) or preparative HPLC (C18 column, acetonitrile/water gradient) for high-purity isolation. Confirm purity via HPLC (≥95%) and elemental analysis .

Advanced Research Questions

Q. How can crystallographic tools (e.g., SHELX, OLEX2) resolve structural ambiguities in derivatives of this compound?

• Workflow :

Data Collection : Acquire single-crystal X-ray diffraction data (Mo Kα radiation, λ = 0.71073 Å).

Structure Solution : Use SHELXD for phase determination and SHELXL for refinement. For twinned crystals, apply twin law matrices in OLEX2 .

Validation : Check R-factor (<5%), bond length discrepancies, and electron density maps. Refer to similar imidazole structures (e.g., ) for bond angle benchmarks.

Q. What computational strategies predict the biological activity of this compound?

• Approach :

• Molecular Docking : Use AutoDock Vina to simulate binding to target proteins (e.g., cytochrome P450 or kinases). Compare with known imidazole-based inhibitors (e.g., ’s sulfonamide derivatives).
• QSAR Models : Train models on imidazole datasets to predict logP, solubility, and toxicity. Validate with experimental IC₅₀ values from antimicrobial assays .

Q. How to address contradictions in synthetic yields reported across studies?

• Troubleshooting :

• Catalyst Screening : Test alternatives to HISA (e.g., Fe³⁺-montmorillonite or microwave-assisted catalysis) to improve efficiency .
• Byproduct Analysis : Use LC-MS to identify side products (e.g., aldol condensation of benzaldehyde derivatives). Optimize stoichiometry (e.g., benzil:aldehyde ratio) to minimize impurities.